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Compound of Interest

Compound Name: [8-L-arginine] deaminovasopressin

Cat. No.: B12397766

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

[8-L-arginine] deaminovasopressin (dAVP), a synthetic analogue of the endogenous
hormone arginine vasopressin (AVP), exhibits potent antidiuretic effects with reduced
vasopressor activity. This makes it a valuable therapeutic agent for conditions such as diabetes
insipidus and certain bleeding disorders. Accurate quantification of dAVP in biological matrices
is crucial for pharmacokinetic studies, therapeutic drug monitoring, and drug development. This
document provides a comprehensive guide to developing a sensitive and specific competitive
enzyme-linked immunosorbent assay (ELISA) for the quantification of dAVP. The protocols
outlined below cover immunogen preparation, antibody production, and a detailed competitive
ELISA procedure, along with expected performance characteristics.

Signaling Pathway of Vasopressin and its
Analogues

dAVP, like AVP, primarily exerts its effects through binding to vasopressin receptors (V1a, V1b,
and V2), which are G-protein coupled receptors. The antidiuretic action of dAVP is
predominantly mediated by the V2 receptor in the kidney's collecting duct principal cells.
Binding of dAVP to the V2 receptor activates a Gs protein, which in turn stimulates adenylyl
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cyclase to produce cyclic AMP (cCAMP).[1] This increase in intracellular cAMP activates Protein
Kinase A (PKA), leading to the phosphorylation of aquaporin-2 (AQP2) water channels and
their translocation to the apical membrane.[1] This process increases water reabsorption from

the urine, thus concentrating the urine and reducing its volume.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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